Multi-color polymer pen lithography for oligonucleotide arrays†
Chemical Communications Pub Date: 2016-09-22 DOI: 10.1039/C6CC07087F
Abstract
Multi-color patterning by polymer pen lithography (PPL) was used to fabricate covalently immobilized fluorophore and oligonucleotide arrays with up to five different components. The oligonucleotide arrays offer a virtually unlimited inventory of orthogonal binding tags for self-assembly of proteins as demonstrated by use of the arrays to monitor cell-protein interactions of MCF7 cells.
![Graphical abstract: Multi-color polymer pen lithography for oligonucleotide arrays](http://scimg.chem960.com/usr/1/C6CC07087F.jpg)
![Multi-color polymer pen lithography for oligonucleotide arrays†](https://scimg.chem960.com/usr/1/C6CC07087F.jpg)
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